Cas no 1219130-35-4 (Ethyl 7-methoxy-2-(trifluoromethyl)pyrazolo[1,5-A]pyridine-3-carboxylate)

• Product Name: Ethyl 7-methoxy-2-(trifluoromethyl)pyrazolo[1,5-A]pyridine-3-carboxylate
• CAS No: 1219130-35-4
• MF: C₁₂H₁₁F₃N₂O₃
• MW: 288.222553491592
• CID: 4827035
• Update Time: 2025-08-03

Ethyl 7-methoxy-2-(trifluoromethyl)pyrazolo[1,5-A]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 7-METHOXY-2-(TRIFLUOROMETHYL)PYRAZOLO[1,5-A]PYRIDINE-3-CARBOXYLATE
• Ethyl 7-methoxy-2-trifluoromethylpyrazolo[1,5-a]pyridine-3-carboxylate
• Ethyl 7-methoxy-2-(trifluoromethyl)pyrazolo[1,5-A]pyridine-3-carboxylate

• Inchi： 1S/C12H11F3N2O3/c1-3-20-11(18)9-7-5-4-6-8(19-2)17(7)16-10(9)12(13,14)15/h4-6H,3H2,1-2H3
• InChI Key： VVLTYRHTHOFPMB-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=C2C=CC=C(N2N=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 364
• XLogP3: 2.5
• Topological Polar Surface Area: 52.8

Additional information on Ethyl 7-methoxy-2-(trifluoromethyl)pyrazolo[1,5-A]pyridine-3-carboxylate

Ethyl 7-methoxy-2-(trifluoromethyl)pyrazolo[1,5-A]pyridine-3-carboxylate: A Comprehensive Overview

The compound Ethyl 7-methoxy-2-(trifluoromethyl)pyrazolo[1,5-A]pyridine-3-carboxylate (CAS No. 1219130-35-4) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyrazolopyridines, which are known for their unique electronic properties and structural versatility. The presence of the methoxy group at position 7 and the trifluoromethyl group at position 2 introduces significant steric and electronic effects, making this compound particularly interesting for researchers in drug discovery and advanced materials development.

Recent studies have highlighted the importance of pyrazolopyridines in medicinal chemistry due to their ability to modulate a wide range of biological targets. For instance, Ethyl 7-methoxy-2-(trifluoromethyl)pyrazolo[1,5-A]pyridine-3-carboxylate has been investigated for its potential as a kinase inhibitor, which is crucial in the development of anticancer therapies. The trifluoromethyl group plays a pivotal role in enhancing the compound's lipophilicity, thereby improving its bioavailability and pharmacokinetic properties.

In addition to its medicinal applications, this compound has shown promise in the field of optoelectronics. The pyrazolo[1,5-A]pyridine core is known for its strong electron-withdrawing capabilities, making it a valuable component in the design of organic light-emitting diodes (OLEDs) and other electronic devices. Researchers have reported that the incorporation of this compound into OLED structures significantly improves device efficiency and stability, which are critical factors for commercial applications.

The synthesis of Ethyl 7-methoxy-2-(trifluoromethyl)pyrazolo[1,5-A]pyridine-3-carboxylate involves a multi-step process that typically begins with the preparation of the pyrazolopyridine core. This is followed by functionalization at specific positions to introduce the desired substituents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact.

From an environmental perspective, understanding the fate and transport of this compound is essential for assessing its safety and sustainability. Studies have shown that Ethyl 7-methoxy-2-(trifluoromethyl)pyrazolo[1,5-A]pyridine-3-carboxylate exhibits moderate biodegradability under aerobic conditions, which is a positive indicator for its eco-friendly profile. However, further research is needed to evaluate its long-term effects on aquatic ecosystems.

In conclusion, Ethyl 7-methoxy-2-(trifluoromethyl)pyrazolo[1,5-A]pyridine-3-carboxylate represents a versatile and innovative molecule with broad applications across multiple disciplines. Its unique structural features and promising biological/chemical properties make it a subject of intense research interest. As scientific advancements continue to unfold, this compound is expected to play an increasingly important role in both academic and industrial settings.